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Compound of Interest

Compound Name:
2-(3-Hydroxyoxolan-3-yl)acetic

acid

CAS No.: 1342003-05-7

Cat. No.: B2376344

Get Quote

Executive Summary & Strategic Rationale
This guide details the synthesis of 2-(3-Hydroxyoxolan-3-yl)acetic acid methyl ester, a high-

value medicinal chemistry building block. The 3,3-disubstituted tetrahydrofuran scaffold is

increasingly prioritized in fragment-based drug discovery (FBDD) due to its ability to impart

character, improve aqueous solubility, and lower lipophilicity (

) compared to carbocyclic analogs.

The protocol utilizes a Reformatsky Reaction, coupling dihydrofuran-3(2H)-one with methyl

bromoacetate mediated by activated zinc. Unlike Grignard or Lithium enolate additions, which

often suffer from proton transfer side reactions with enolizable ketones, the Reformatsky

reagent (organozinc enolate) is chemoselective, tolerating the sensitive ether functionality of

the oxolane ring while preventing self-condensation.
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Purity: >95% (by

H NMR/GC-MS)

Scale: Gram-scale (scalable to kg)

Critical Control Point: Activation of Zinc dust to ensure initiation.

Retrosynthetic Analysis
The strategic disconnection relies on the formation of the C3–C(

) bond. The target is a

-hydroxy ester, the classical product of a Reformatsky reaction.[1][2][3]

Target Molecule
(3-Hydroxyoxolan-3-yl)acetate

Precursors
Dihydrofuran-3(2H)-one + Methyl Bromoacetate

Reformatsky Disconnection
(C-C Bond Formation)

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the convergence of the ketone and the

-bromoester.

Experimental Protocol
Materials & Reagents

Reagent MW ( g/mol ) Equiv. Role

Dihydrofuran-3(2H)-

one
86.09 1.0 Electrophile (Ketone)

Methyl bromoacetate 152.97 1.2–1.5 Nucleophile Precursor

Zinc Dust 65.38 2.0–3.0 Metal Mediator

Trimethylsilyl chloride

(TMSCl)
108.64 0.05 Activator

THF (Anhydrous) - Solvent Medium
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Step-by-Step Methodology
Phase 1: Zinc Activation (The "Make-or-Break" Step)
Rationale: Commercial zinc dust is coated with an oxide layer (ZnO) that inhibits reaction

initiation. Chemical etching is required to expose the reactive Zn(0) surface.

Setup: Equip a 3-neck round-bottom flask (RBF) with a reflux condenser, nitrogen inlet, and

a pressure-equalizing addition funnel. Flame-dry the apparatus under vacuum and backfill

with

.

Charging: Add Zinc dust (2.0 equiv) to the flask.

Etching: Suspend Zn in a minimal amount of anhydrous THF. Add TMSCl (0.05 equiv). Stir

vigorously at room temperature for 15–30 minutes.

Visual Cue: The grey suspension often lightens slightly or becomes more flocculent as the

oxide layer is removed.

Phase 2: Reformatsky Reagent Formation & Addition
Temperature Control: Heat the Zn suspension to a gentle reflux (

).

Initiation: Add approximately 10% of the Methyl bromoacetate solution (in THF) directly to the

refluxing Zn.

Observation: Look for a sudden exotherm or slight foaming, indicating the formation of the

oxidative addition species (Br-Zn-CH

COOMe). If this does not occur, add a crystal of iodine (

) to catalyze initiation.

Co-Addition: Once initiated, mix the remaining Methyl bromoacetate with the Dihydrofuran-

3(2H)-one (1.0 equiv) in the addition funnel.
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Controlled Feed: Dropwise add the mixture to the refluxing Zn suspension over 30–45

minutes.

Why Co-addition? This maintains a low concentration of the active enolate relative to the

ketone, favoring the cross-reaction over enolate homocoupling.

Phase 3: Reaction Completion & Quench
Digestion: Continue reflux for 2–4 hours. Monitor by TLC (visualize with KMnO

or Vanillin stain; the product is a tertiary alcohol and stains distinctively).

Quench: Cool the mixture to

in an ice bath. Carefully quench with saturated aqueous Ammonium Chloride (NH

Cl).

Caution: Do not use strong acid (HCl) initially, as the tertiary alcohol product is prone to

acid-catalyzed dehydration (elimination) to form the endocyclic alkene.

Workup & Purification Flowchart[4]
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Reaction Mixture
(Zn salts, Product, THF)

Quench: Sat. aq. NH4Cl
(0°C)

Extraction: Ethyl Acetate (3x)
Separate Organic/Aqueous

Wash Organic Layer:
1. Water
2. Brine

Drying: Na2SO4
Filtration & Concentration

Crude Oil
(Pale Yellow)

Flash Column Chromatography
(Hexanes:EtOAc 7:3)

Pure Methyl 2-(3-hydroxyoxolan-3-yl)acetate
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Figure 2: Workup and purification workflow designed to minimize product dehydration.
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Analytical Characterization
The product is a racemate. The following data is representative of the expected signals for the

3-substituted oxolane core.

H NMR (400 MHz, CDCl

):

3.85–4.05 (m, 4H, Ring

protons).

3.72 (s, 3H,

).

3.65 (s, 1H,

, exchangeable).

2.65 (d,

Hz, 1H, diastereotopic

-proton).

2.58 (d,

Hz, 1H, diastereotopic

-proton).

2.10–2.25 (m, 1H, Ring

).

1.90–2.05 (m, 1H, Ring

).

C NMR (100 MHz, CDCl

):
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172.5 (Ester

).

78.5 (Quaternary

).

74.2 (Ring

).

67.8 (Ring

).

51.9 (Methoxy

).

44.1 (

).

36.5 (Ring

).
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Issue Probable Cause Corrective Action

No Reaction Initiation Zinc oxide coating intact.

Add a crystal of Iodine (

) or 1,2-dibromoethane.

Sonicate the Zn/THF mixture

before heating.

Low Yield
Enolization of ketone (rare with

Zn) or moisture.

Ensure strict anhydrous

conditions. Increase Zn

equivalents to 3.[3]0.

Dehydration Product Acidic workup too harsh.

Use NH

Cl instead of HCl. Keep rotary

evaporator bath

.

Gel Formation Zinc salts precipitating.

Wash the filter cake thoroughly

with EtOAc during filtration.

Use Rochelle's salt (Potassium

Sodium Tartrate) in the

aqueous wash to solubilize Zn.

Safety & Handling
Methyl Bromoacetate: A potent lachrymator and alkylating agent. Handle strictly in a fume

hood. In case of spill, neutralize with aqueous ammonia or dilute amine solution.

Exotherm: The initiation of the Reformatsky reaction can be sudden. Have an ice bath ready

during the addition phase.

Waste Disposal: Zinc residues are heavy metals and must be disposed of in the solid

hazardous waste stream, not the trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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